Cas no 1597421-67-4 (Ethyl 3-ethoxy-3-(pivaloylimino)propanoate)

Ethyl 3-ethoxy-3-(pivaloylimino)propanoate structure
1597421-67-4 structure
Product Name:Ethyl 3-ethoxy-3-(pivaloylimino)propanoate
CAS No:1597421-67-4
MF:C12H21NO4
MW:243.29944396019
CID:5703811
PubChem ID:90093768
Update Time:2023-10-17

Ethyl 3-ethoxy-3-(pivaloylimino)propanoate Chemical and Physical Properties

Names and Identifiers

    • 1597421-67-4
    • Ethyl 3-[(2,2-Dimethylpropanoyl)imino]-3-ethoxypropanoate
    • Ethyl3-ethoxy-3-(pivaloylimino)propanoate
    • Ethyl 3-ethoxy-3-(pivaloylimino)propanoate
    • SCHEMBL15636704
    • GTAQNULUHVMTBU-UHFFFAOYSA-N
    • Propanoic acid, 3-[(2,2-dimethyl-1-oxopropyl)imino]-3-ethoxy-, ethyl ester
    • Inchi: 1S/C12H21NO4/c1-6-16-9(8-10(14)17-7-2)13-11(15)12(3,4)5/h6-8H2,1-5H3/b13-9-
    • InChI Key: GTAQNULUHVMTBU-LCYFTJDESA-N
    • SMILES: O=C(C(C)(C)C)/N=C(/CC(=O)OCC)\OCC

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • Density: 1.01±0.1 g/cm3(Predicted)
  • Boiling Point: 307.9±44.0 °C(Predicted)
  • pka: 0.29±0.50(Predicted)
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